Cas no 1086382-60-6 (5-Bromo-2-ethoxythiazole)

• Product Name: 5-Bromo-2-ethoxythiazole
• CAS No: 1086382-60-6
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• MDL: MFCD11223421
• CID: 1084087
• PubChem ID: 45787561
• Update Time: 2025-08-05

5-Bromo-2-ethoxythiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethoxythiazole
• 5-Bromo-2-ethoxy-1,3-thiazole
• 5-BROMO-2-ETHOXY-THIAZOLE
• RP04663
• SureCN1367197
• Y6999
• CS-0440683
• J-516917
• DA-15759
• SB30533
• DTXSID30671681
• CTPYJNYAHWOZSV-UHFFFAOYSA-N
• 1086382-60-6
• SCHEMBL1367197
• MFCD11223421
• LS-13039
• AKOS015947641

• MDL： MFCD11223421
• Inchi： 1S/C5H6BrNOS/c1-2-8-5-7-3-4(6)9-5/h3H,2H2,1H3
• InChI Key： CTPYJNYAHWOZSV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(OCC)S1

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Bromo-2-ethoxythiazole

Professional Introduction to Compound with CAS No. 1086382-60-6 and Product Name: 5-Bromo-2-ethoxythiazole

The compound with the CAS number 1086382-60-6 is a specialized chemical entity commonly referred to by the product name 5-Bromo-2-ethoxythiazole. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered significant attention in the field of pharmaceutical and medicinal chemistry due to their diverse biological activities. Thiazole derivatives are known for their structural versatility and functional diversity, making them valuable scaffolds for drug discovery and development.

The structural framework of 5-Bromo-2-ethoxythiazole consists of a thiazole ring system substituted with a bromine atom at the 5-position and an ethoxy group at the 2-position. This specific substitution pattern imparts unique chemical and biological properties to the compound, which have been extensively explored in recent years. The presence of the bromine atom enhances the electrophilicity of the ring, making it a suitable candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving higher binding affinities and selectivity in drug candidates.

One of the most compelling aspects of 5-Bromo-2-ethoxythiazole is its potential as a building block in the synthesis of novel therapeutic agents. The thiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine, into this core structure has been shown to modulate these activities, often leading to enhanced potency and selectivity.

Recent studies have highlighted the importance of 5-Bromo-2-ethoxythiazole in the development of small-molecule inhibitors targeting various disease-related proteins. For instance, derivatives of this compound have been investigated as potential inhibitors of kinases, which are enzymes that play crucial roles in cell signaling pathways associated with cancer and inflammatory diseases. The bromine substituent at the 5-position provides a handle for further derivatization, allowing chemists to optimize binding interactions with target proteins through structure-based drug design approaches.

The ethoxy group at the 2-position of 5-Bromo-2-ethoxythiazole also contributes significantly to its pharmacological profile. This group can participate in hydrogen bonding interactions with polar residues in protein active sites, thereby enhancing binding affinity. Additionally, it can influence the solubility and metabolic stability of drug candidates, which are critical factors in their overall pharmacokinetic properties.

In addition to its applications in kinase inhibition, 5-Bromo-2-ethoxythiazole has been explored as a precursor in the synthesis of other bioactive molecules. For example, it has been used to prepare thiazole-based analogs with antimicrobial properties. These analogs have shown promising activity against Gram-positive bacteria, making them attractive candidates for developing new antibiotics to combat antibiotic-resistant strains.

The versatility of 5-Bromo-2-ethoxythiazole as a synthetic intermediate has also been demonstrated in the preparation of heterocyclic fused systems. By reacting it with other unsaturated compounds or reactive functional groups, chemists can generate complex thiazole derivatives with novel biological activities. Such derivatives have been reported to exhibit potent effects on various disease pathways, including neurodegenerative disorders and metabolic diseases.

The synthesis of 5-Bromo-2-ethoxythiazole itself is well-documented in the literature. Typically, it is prepared through multi-step organic transformations starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid or its derivatives. The bromination step is often carried out using brominating agents like N-bromosuccinimide (NBS) under controlled conditions to ensure high regioselectivity and yield.

The role of computational chemistry in optimizing derivatives of 5-Bromo-2-ethoxythiazole cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinities of thiazole-based compounds with target proteins. These predictions guide experimental efforts by identifying key structural features that contribute to biological activity, thereby accelerating the drug discovery process.

In conclusion, 5-Bromo-2-ethoxythiazole (CAS No. 1086382-60-6) is a versatile and valuable compound in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for synthesizing novel therapeutic agents with potential applications across multiple disease areas. The ongoing research into its derivatives continues to uncover new opportunities for treating various human diseases, underscoring its importance as a chemical entity in modern medicinal chemistry.